Cas no 20446-90-6 (N-diethoxyphosphorylmethanethioamide)

• Product Name: N-diethoxyphosphorylmethanethioamide
• CAS No: 20446-90-6
• MF: C₅H₁₂NO₃PS
• MW: 197.192440986633
• CID: 909804
• PubChem ID: 5221913
• Update Time: 2025-04-19

N-diethoxyphosphorylmethanethioamide Chemical and Physical Properties

Names and Identifiers

• N-diethoxyphosphorylmethanethioamide
• NSC117819
• DTXSID70411109
• NSC-117819
• 20446-90-6

• Inchi： 1S/C5H12NO3PS/c1-3-8-10(7,6-5-11)9-4-2/h5H,3-4H2,1-2H3,(H,6,7,11)
• InChI Key： XXZQKIFHLWDKDZ-UHFFFAOYSA-N
• SMILES： S=CNP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 197.02766
• Monoisotopic Mass: 197.02755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6
• XLogP3: 0.3

Experimental Properties

• Density: 1.217
• Boiling Point: 232.2°C at 760 mmHg
• Flash Point: 94.2°C
• Refractive Index: 1.487
• PSA: 47.56
• LogP: 2.10520